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Compound of Interest

Compound Name: 2,6-Dimethylisonicotinaldehyde

Cat. No.: B103365

Essential Safety and Handling Guide for 2,6-
Dimethylisonicotinaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
2,6-Dimethylisonicotinaldehyde (CAS No. 18206-06-9). Adherence to these procedures is
critical for ensuring personnel safety and maintaining a compliant laboratory environment.

Hazard Identification and Chemical Properties

2,6-Dimethylisonicotinaldehyde is a substituted pyridine derivative. While specific toxicity
data is limited, its aldehyde functional group and structural similarity to other pyridines warrant
careful handling. The primary known hazard is that it is harmful if swallowed.[1]

Table 1: Physical and Chemical Properties
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Property Value Source
CAS Number 18206-06-9 [1][2][3]
Molecular Formula CsHsNO [11[2][3]
Molecular Weight 135.17 g/mol [11[3]
Physical Form Liquid, Solid, or Semi-solid [1]
Boiling Point 218.1°C at 760 mmHg [3]

| Density | 1.065 g/cm3 | |

Table 2: GHS Hazard Information

Category Information

Pictogram

Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed.[1]

| Precautionary Statements | P280: Wear protective gloves/protective clothing/eye
protection/face protection.[1] P305+P351+P338: IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[1] |

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion,
or skin/eye contact. Aldehydes as a class can be irritants and sensitizers.[4]

Table 3: Recommended Personal Protective Equipment
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Body Part

Hands

PPE Specification

Nitrile or Butyl Rubber
Gloves

Rationale and Best
Practices

Provides resistance
against aldehydes.[4]
Latex gloves are not
recommended as they
offer poor protection.[4]
Always inspect gloves for
tears or holes before use.

Eyes/Face

Chemical Splash Goggles
and/or Full Face Shield

Standard safety glasses are
insufficient. Goggles provide a
seal against splashes and
vapors. A face shield should be
worn over goggles when
handling larger quantities or
when there is a significant

splash risk.[4]

Body

Chemical-Resistant Lab Coat

or Apron

A fully buttoned lab coat,
preferably chemical-resistant,
protects skin and personal
clothing from contamination.
For larger scale operations, a
chemical-resistant apron
provides an additional layer of

protection.

Respiratory

Use in a Certified Chemical

Fume Hood

All handling of 2,6-
Dimethylisonicotinaldehyde
should occur within a properly
functioning chemical fume
hood to minimize inhalation of
vapors. For spill cleanup or in
case of ventilation failure, a
NIOSH-approved air-purifying

respirator with organic vapor
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e .- Rationale and Best
Body Part PPE Specification .
Practices

cartridges may be necessary.

[4]

| Feet | Closed-Toed, Impervious Shoes | Protects feet from spills. Shoes should be made of a
material that does not absorb chemicals. |

Operational Plan: From Receipt to Use

A systematic workflow ensures minimal exposure and prevents contamination.
Step 1: Receiving and Storage
¢ Inspect: Upon receipt, inspect the container for any damage or leaks.

o Store: Keep the container tightly closed in a cool, dry, and well-ventilated area designated for
toxic or harmful chemicals.[5]

o Conditions: Store at 2-8°C under an inert atmosphere (e.g., nitrogen or argon).[1][3]

e Segregate: Store away from incompatible materials such as strong oxidizing agents, strong
acids, and strong bases.[5]

Step 2: Handling and Dispensing

e Location: Always handle this chemical inside a certified chemical fume hood. Ensure safety
showers and eyewash stations are easily accessible.[5]

» Preparation: Before dispensing, ensure all required PPE is correctly worn.

e Dispensing: If the compound is solid, use appropriate tools (e.g., spatula) to avoid generating
dust. If it is a liquid, pour carefully to avoid splashing.

e Hygiene: Do not eat, drink, or smoke in the handling area.[6] Wash hands thoroughly with
soap and water after handling is complete.[4]
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Step 3: First Aid Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical advice if irritation persists.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Disposal Plan: Waste Management and
Decontamination

Proper disposal is regulated and crucial for environmental and personnel safety. Chemical

waste must not be disposed of in regular trash or down the sewer system.[6][7]

Step 1: Waste Segregation and Collection

Hazardous Waste: All waste containing 2,6-Dimethylisonicotinaldehyde is classified as
hazardous waste.

Solid Waste: Collect unused or contaminated solid material, along with contaminated items
like weighing paper or absorbent pads from spills, in a designated, sealed, and clearly
labeled hazardous waste container.

Liguid Waste: Collect solutions containing the compound in a separate, compatible, and
sealed liquid waste container. Do not mix with other waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.

Contaminated Labware: Disposable items (gloves, pipette tips, wipes) must be double-
bagged, sealed, and placed in a solid hazardous waste container.[1] Reusable glassware
must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone), and the rinsate must
be collected as hazardous liquid waste.
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Step 2: Labeling and Storage of Waste

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "2,6-Dimethylisonicotinaldehyde,” and the approximate concentration and
quantity.[7]

o Storage: Store waste containers in a designated satellite accumulation area. Keep
containers closed except when adding waste and use secondary containment for liquids.[1]

Step 3: Final Disposal

» Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through
your institution's EHS office or a licensed hazardous waste disposal company.[6]

Workflow for Safe Handling and Disposal

The following diagram outlines the critical decision-making and operational flow for working
with 2,6-Dimethylisonicotinaldehyde.
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Workflow for Handling 2,6-Dimethylisonicotinaldehyde

Preparation
- Review SDS
- Verify Fume Hood & Safety Shower
- Don Required PPE

Handling & Use
- Work in Fume Hood
- Dispense Carefully

- Keep Container Sealed

Spill Response

- Evacuate & Alert
- Use Spill Kit
- Collect Waste

Waste Generation
- Unused Reagent

- Contaminated Materials
- Rinsate

Segregate Waste

- Solid vs. Liquid
- Label Container Correctly

Decontamination
- Clean Work Area
- Triple-Rinse Glassware
- Remove PPE

Final Disposal

- Store Waste in SAA
- Contact EHS for Pickup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

